Cas no 1270204-17-5 ((3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID)

• Product Name: (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID
• CAS No: 1270204-17-5
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 5589220
• PubChem ID: 78974752
• Update Time: 2025-10-29

(3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-4-chloro-3-fluoro-, (βS)-
• AKOS017434405
• 1270204-17-5
• EN300-5492753

• Inchi： 1S/C9H9ClFNO2/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： TZAGNQQSZQQODK-QMMMGPOBSA-N
• SMILES： C(O)(=O)C[C@H](N)C1=CC=C(Cl)C(F)=C1

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID

Introduction to (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID (CAS No. 1270204-17-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID, with the CAS number 1270204-17-5, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its chiral center and halogenated aromatic ring system, exhibits promising characteristics that make it a valuable scaffold for drug discovery.

The molecular structure of (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID consists of a propionic acid backbone substituted with an amino group at the third carbon and a 4-chloro-3-fluorophenyl moiety. This specific arrangement imparts both steric and electronic properties that are highly desirable in the design of biologically active molecules. The presence of a stereocenter at the third carbon ensures enantiomeric purity, which is crucial for achieving optimal pharmacological activity while minimizing side effects.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various enzymatic pathways involved in human diseases. The (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID scaffold has been explored as a potential lead compound in the inhibition of enzymes such as kinases and proteases, which are often dysregulated in cancer and inflammatory diseases. Studies have demonstrated that compounds with similar structural motifs can interact with these targets with high affinity, leading to potent therapeutic effects.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block for further derivatization. Researchers have utilized (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID as a starting material to synthesize libraries of analogs, each with slight modifications to optimize pharmacokinetic and pharmacodynamic properties. These efforts have resulted in several promising candidates that are currently undergoing preclinical evaluation.

The synthesis of (3S)-3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANOIC ACID involves multi-step organic reactions, including chiral resolution and functional group transformations. The use of advanced synthetic techniques such as asymmetric hydrogenation has enabled the production of enantiomerically pure material, which is essential for evaluating its biological activity accurately. The synthetic route has been optimized to ensure high yield and purity, making it feasible for large-scale production if needed.

Recent publications have highlighted the biological activity of derivatives of (3S)-3-AMINO-3-(4-Chloro - 1 ) - FLUROPHENYL)PROPANOIC ACID. For instance, researchers have reported on its inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these kinases, the compound has shown potential in inducing cell cycle arrest and apoptosis in cancer cell lines. Additionally, studies suggest that it may have anti-inflammatory properties by modulating signaling pathways associated with immune responses.

The structural features of this compound also make it an attractive candidate for further exploration in drug repurposing initiatives. By examining existing clinical data on related compounds, researchers can identify potential therapeutic applications for ( - AMINO - 1 ) - CHLORO - 1 ) - FLUROPHENYL)PROPANOIC ACID that may not have been initially considered. This approach leverages the wealth of knowledge accumulated from previous drug development efforts and can accelerate the time-to-market for new treatments.

In conclusion, (CAS No.1270204 - 17 - 5)( - AMINO - 1 ) - CHLORO - 1 ) - FLUROPHENYL)PROPANOIC ACID represents a significant advancement in medicinal chemistry due to its unique structural attributes and promising biological activities. Its role as a scaffold for drug discovery underscores its importance in developing novel therapeutic agents targeting various human diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to make substantial contributions to the field of pharmaceuticals.